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Compound of Interest

Compound Name: tert-Butyl 2-aminonicotinate

CAS No.: 464216-16-8

Cat. No.: B1291582

Get Quote

Executive Summary
tert-Butyl 2-aminonicotinate (CAS: 7556-08-3) is a functionalized pyridine derivative widely

used as a pharmacophore building block. While often treated as a generic organic

intermediate, its specific functional groups—a basic primary amine and an acid-labile tert-butyl

ester—dictate a specialized disposal protocol.

Critical Directive: This compound must never be disposed of via sanitary sewer systems. Its

disposal pathway is strictly controlled through high-temperature incineration.

Immediate Safety Profile:

Primary Hazard: Irritant (Skin/Eye/Respiratory).

Secondary Hazard: Combustible liquid/solid (depending on purity/solvent).

Reactivity Alert:DO NOT MIX WITH ACIDS. The tert-butyl ester moiety is acid-labile and can

decompose to release isobutylene gas, creating a pressurization hazard in sealed waste

containers.
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Part 1: Chemical Profile & Hazard Identification[1]
Understanding the physicochemical properties of this molecule is the first step in a self-

validating safety system.

Physicochemical Data Table
Property Data Operational Implication

CAS Number 7556-08-3
Unique identifier for waste

manifests.

Molecular Formula C₁₀H₁₄N₂O₂
High Carbon/Nitrogen content;

suitable for fuel blending.

Molecular Weight 194.23 g/mol N/A

Physical State Solid (typically) or Oil
Determines spill cleanup

method (scoop vs. absorb).

Solubility Low in water; High in organics

Partitioning into aqueous

waste streams is inefficient;

use organic streams.

Acidity/Basicity Basic (Pyridine/Amine)
Incompatible with acidic waste

streams.

Scientist’s Insight: The Mechanism of Hazard
As a Senior Application Scientist, I urge you to look beyond the GHS symbols. The danger here

is not just toxicity, but reactivity:

The Amine Function: The 2-amino group makes the compound basic. If mixed into a

"General Acidic Waste" drum, it will undergo an exothermic acid-base neutralization.

The tert-Butyl Ester: Under acidic conditions (catalyzed by the waste stream described

above), this ester hydrolyzes. This reaction releases isobutylene gas.

Risk:[1][2][3][4][5][6] If this occurs in a sealed safety can, the gas evolution can bulge or

rupture the container.
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Protocol: Always segregate this compound into Non-Halogenated Organic waste streams,

kept at neutral or basic pH.

Part 2: Detailed Disposal Procedures
Waste Stream Classification
This compound does not typically carry a specific RCRA P-list or U-list code unless it is the sole

active ingredient in a discarded commercial chemical product.[7] However, for laboratory waste

mixtures, it is classified by characteristic:

RCRA Code:D001 (Ignitable) - If present in flammable solvents.

Waste Profile: Non-Halogenated Organic Waste.

Disposal Method: High-BTU Incineration / Fuel Blending.

Solid Waste Disposal (Pure Substance/Contaminated
Solids)

Step 1: Collect solid waste (weighing papers, contaminated gloves, pure solid) in a clear,

chemically resistant polyethylene bag.

Step 2: Double-bag the material to prevent particulate leakage.

Step 3: Attach a hazardous waste tag detailing:

Chemical Name: tert-Butyl 2-aminonicotinate

Hazards: Irritant, Toxic

Date of Accumulation.

Step 4: Place in the Solid Hazardous Waste Drum (usually a fiberboard or poly drum).

Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)
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Step 1: Confirm the solvent system. Ensure no halogenated solvents (DCM, Chloroform) are

present. If they are, this must go to the Halogenated stream.

Step 2: Check pH compatibility. Ensure the receiving container does not contain

concentrated acids.

Step 3: Pour into the Non-Halogenated Organic Solvent carboy (e.g., Safety Can).

Step 4: Log the addition on the container's accumulation log immediately.

Empty Container Handling
Triple Rinse Rule: Containers must be triple-rinsed with a compatible solvent (e.g., acetone

or ethanol) before disposal.

Rinsate Disposal: The rinsate (solvent wash) must be disposed of as hazardous liquid waste

(see Section 3).

Final Step: Deface the label and discard the dry container in standard lab trash or glass

recycling, depending on facility rules.

Part 3: Disposal Decision Tree (Visualization)
The following diagram outlines the logical flow for determining the correct disposal path,

ensuring compliance and safety.
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Waste: tert-Butyl 2-aminonicotinate

Physical State?

Solid / Debris Liquid / Solution

Solid Haz Waste Drum
(Incineration)

Double Bag

Solvent Type?

Contains Halogens?
(DCM, CHCl3)

Yes

Non-Halogenated?
(EtOAc, MeOH, Hexane)

No

Halogenated Waste Carboy CRITICAL: Is Stream Acidic?

Non-Halogenated Waste Carboy
(Fuel Blending)

No (Neutral/Basic)
Neutralize/Segregate

(Prevent Gas Evolution)

Yes (Acidic)

After Neutralization

Click to download full resolution via product page
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Caption:Figure 1: Logical decision tree for the segregation of tert-Butyl 2-aminonicotinate
waste. Note the critical checkpoint for acidity to prevent isobutylene gas evolution.

Part 4: Spill Response Protocol
In the event of a spill, speed and containment are paramount.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[4]

PPE Up: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

the spill is large (>500 mL) or outside a fume hood, use a half-mask respirator with organic

vapor cartridges.

Contain:

Solids: Gently cover with a damp paper towel to prevent dust generation, then scoop into

a waste bag.

Liquids: Surround the spill with absorbent boom or vermiculite. Do not use paper towels

initially if the concentration is high, as this increases surface area for evaporation. Use an

inert absorbent (sand/vermiculite).

Clean: Wipe the area with soap and water.[4] Place all cleanup materials into the Solid

Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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